3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride

• IUPAC Name: 3-methyl-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid;dihydrochloride
• InChI: InChI=1S/C7H10N4O2.2ClH/c1-4-9-10-6-2-8-5(7(12)13)3-11(4)6;;/h5,8H,2-3H2,1H3,(H,12,13);2*1H
• InChI Key: WPCOXCMCNAYWGO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1CC(NC2)C(=O)O.Cl.Cl
• Molecular Formula: C7H12Cl2N4O2
• Molecular Weight: 255.10 g/mol
• CAS No.: 2094118-27-9

Description

3-methyl-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine-6-carboxylic acid dihydrochloride is a useful research compound. Its molecular formula is C7H12Cl2N4O2 and its molecular weight is 255.1. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Applications

Research has identified 1,2,4-triazoles and pyrazine derivatives as having potent antibacterial and antifungal properties. These compounds have been studied for their ability to combat antibiotic-resistant strains of bacteria such as Staphylococcus aureus. The structural features of triazoles, including 1,2,4-triazoles, allow them to act as inhibitors for enzymes critical to bacterial survival, such as DNA gyrase and topoisomerase IV. This inhibitory action underlines their potential as novel antibacterial agents (Li & Zhang, 2021).

Anticancer Properties

Triazoles and pyrazines have shown promise in anticancer research. These compounds exhibit a range of biological activities that can be harnessed for cancer treatment. For example, triazoles have been investigated for their roles in inhibiting cancer cell proliferation and inducing apoptosis. Their potential in creating anticancer therapies highlights the importance of these heterocyclic compounds in medicinal chemistry (Verma, Sinha, & Bansal, 2019).

Applications in Energetic Materials

Some derivatives of pyrazine and triazole have been explored for their potential in high-energy density materials (HEDMs). These compounds possess characteristics desirable in energetic materials, such as stability and performance. Research in this area aims at developing new materials for propellants and explosives, where the energetic performance can be significantly enhanced by the molecular structure of pyrazine and triazole derivatives (Yongjin & Shuhong, 2019).

Drug Development and Synthesis

The multifunctional nature of 1,2,4-triazole and pyrazine derivatives makes them valuable in drug synthesis and development. Their structural versatility allows for the creation of compounds with targeted biological activities, including antimicrobial, anti-inflammatory, and CNS (central nervous system) acting drugs. Their application in synthesizing novel drugs underlines the significant role of heterocyclic compounds in pharmaceutical research and development (Nazarov et al., 2021).

Mechanism of Action

Target of Action

Similar compounds have been used as reagents to synthesize pyrrolo[2,3-b]pyridine compounds, which have potential antiviral activity against specific viruses of the retrovirus family, such as the human immunodeficiency virus (hiv) .

Mode of Action

Based on its potential use in synthesizing antiviral agents , it may interact with viral proteins or enzymes, inhibiting their function and thus preventing viral replication.

Biochemical Pathways

If it is indeed used in the synthesis of antiviral agents , it may affect pathways related to viral replication and protein synthesis.

Result of Action

If it is used in the synthesis of antiviral agents , its action could result in the inhibition of viral replication, leading to a decrease in viral load.